THIAMPHENICOLPALMITATE
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Thiamphenicol Palmitate (CAS: 1487-91-8) is a chemical compound . It is a derivative of Thiamphenicol, an antimicrobial drug .
Synthesis Analysis
Thiamphenicol has been used in the synthesis of new metal complexes with Zn(II), Cu(II), Ni(II), Co(II), and Fe(II). These complexes were characterized using elemental analyses, infrared (IR) and proton nuclear magnetic resonance spectroscopy (1H-NMR), magnetic susceptibility, electron paramagnetic resonance (EPR) spectroscopy, and thermogravimetric analysis (TGA) .Molecular Structure Analysis
The molecular formula of Thiamphenicol Palmitate is C28H45Cl2NO6S . The IR spectra revealed coordination of the deprotonated ligand to the metal through one oxygen and the nitrogen atom of the amide group .Chemical Reactions Analysis
Thiamphenicol Palmitate can be used as a biological material or organic compound for life science related research . More detailed information about its chemical reactions could not be found in the available resources.Mechanism of Action
Safety and Hazards
Properties
CAS No. |
1487-91-8 |
---|---|
Molecular Formula |
C13H13P |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.